Cas no 1005619-25-9 (1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide
• CAS No: 1005619-25-9
• MF: C₁₂H₁₄N₄O₃S
• MW: 294.329560756683
• CID: 3115451
• PubChem ID: 19578872
• Update Time: 2025-08-03

1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(aminosulfonyl)phenyl]-1-ethyl-1H-pyrazole-3-carboxamide
• 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide
• F5127-0545
• AKOS003749255
• 1005619-25-9
• AK-968/15603565
• Oprea1_402661

• Inchi： 1S/C12H14N4O3S/c1-2-16-8-7-11(15-16)12(17)14-9-3-5-10(6-4-9)20(13,18)19/h3-8H,2H2,1H3,(H,14,17)(H2,13,18,19)
• InChI Key： JGVVNHPQLQKATJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CN(CC)N=1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 294.078662g/mol
• Monoisotopic Mass: 294.078662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.33g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 116Ų

Additional information on 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide

Introduction to 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide (CAS No. 1005619-25-9)

1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the CAS number 1005619-25-9, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of an ethyl group, a sulfamoyl moiety, and a carboxamide functional group in its molecular structure contributes to its complex reactivity and biological significance, making it a subject of extensive research in academic and industrial settings.

The molecular framework of 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide encompasses a pyrazole core, which is a five-membered aromatic ring containing two nitrogen atoms. This core structure is highly versatile and serves as a scaffold for numerous pharmacologically active compounds. The ethyl group attached to the pyrazole ring enhances the lipophilicity of the molecule, facilitating its interaction with biological targets. Additionally, the sulfamoyl group (–SO₂NH₂) at the para position of the phenyl ring introduces polarity and potential hydrogen bonding capabilities, which are crucial for binding to specific biological receptors.

The carboxamide group (–CONH₂) at the 3-position of the pyrazole ring further modulates the electronic properties of the molecule, influencing its solubility and reactivity. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery efforts. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy, accelerating the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfamoylated pyrazole derivatives due to their reported bioactivities. Studies have demonstrated that compounds incorporating sulfamoyl groups exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide suggests that it may interact with various biological pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole derivatives have been shown to inhibit enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. The sulfamoyl group in 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide could serve as a key interaction point with these enzymes, potentially leading to the development of novel enzyme inhibitors. For instance, research has indicated that sulfamoylated aromatic compounds can disrupt ATP binding pockets in kinases, thereby inhibiting their catalytic activity.

Another area of interest is the compound's potential application in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their proliferation and survival. By targeting these pathways with small molecule inhibitors like 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide, researchers aim to develop more effective cancer treatments. Preclinical studies have suggested that pyrazole-based compounds can induce apoptosis in cancer cells by interfering with critical signaling cascades.

The synthesis of 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the complex molecular framework of this compound.

The pharmacokinetic properties of 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide are also under investigation to assess its suitability for therapeutic use. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are critical considerations in drug development. Preliminary studies have indicated that this compound exhibits moderate solubility in water and organic solvents, suggesting potential oral bioavailability. However, further studies are needed to fully characterize its pharmacokinetic profile.

In conclusion, 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide (CAS No. 1005619-25-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported bioactivities make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of molecular interactions and disease mechanisms.